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Compound of Interest

Compound Name: 1,2-Diphenylethane-D14

Cat. No.: B1357025 Get Quote

Essential Safety and Handling Guide for 1,2-
Diphenylethane-D14
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,2-
Diphenylethane-D14 in a laboratory setting. Following these procedures is critical for ensuring

personnel safety and maintaining the isotopic integrity of the compound.

I. Compound Identification and Properties
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Property Value Source

Chemical Name 1,2-Diphenylethane-D14 [1]

Synonyms Bibenzyl-D14, Dibenzyl-D14 [2]

CAS Number 94371-89-8 [3]

Molecular Formula C₁₄D₁₄ [3]

Molecular Weight 196.35 g/mol [3]

Appearance
White to light yellow crystalline

solid
[4]

Melting Point 50-53°C [2][4]

Boiling Point 284°C [2][4]

Solubility

Soluble in ether, chloroform,

and hot ethanol. Practically

insoluble in water.

[2][4]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container under an inert

atmosphere (e.g., Argon or

Nitrogen).[2][5] Room

temperature is generally

acceptable.[4]

II. Hazard Identification and Personal Protective
Equipment (PPE)
Based on the properties of the non-deuterated analogue, 1,2-Diphenylethane, and general

handling procedures for deuterated and aromatic hydrocarbon compounds, the following

hazards should be considered.
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Hazard Description Recommended PPE

Eye Irritation
May cause serious eye

irritation.

Safety glasses with side

shields or chemical safety

goggles.[6]

Skin Irritation
May cause skin irritation. Avoid

contact with skin.[4]

Impervious gloves (e.g., Nitrile

rubber).[7] Lab coat or

protective clothing.[6]

Respiratory Irritation

May cause respiratory irritation

if inhaled as dust. Do not

breathe dust.[4]

Use in a well-ventilated area or

in a chemical fume hood.[8][9]

If dust is generated, a NIOSH-

approved respirator may be

necessary.[10]

Hygroscopic Nature

As a deuterated compound, it

is susceptible to isotopic

exchange with atmospheric

moisture, which can

compromise its isotopic purity.

[5][11]

Handle under a dry, inert

atmosphere (e.g., in a

glovebox or using a Schlenk

line).[5]

Summary of Required Personal Protective Equipment:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile rubber gloves.

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use in a chemical fume hood.

III. Operational Plan: Step-by-Step Handling
Protocol
This protocol is designed to ensure both the safety of the handler and the integrity of the 1,2-
Diphenylethane-D14.
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1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.
Prepare a clean, dry work area within the fume hood.
For sensitive applications, handle the compound in a glovebox with a dry, inert atmosphere.
Have an eyewash station and safety shower readily accessible.[9]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat.
Wear chemical safety goggles.
Don nitrile gloves.

3. Handling the Compound:

Before opening, allow the container to reach room temperature to prevent condensation of
atmospheric moisture.
Conduct all weighing and transferring of the solid compound within the chemical fume hood.
Use clean, dry spatulas and glassware to handle the compound.
Avoid generating dust. If dust is created, ensure it is contained within the fume hood.
Keep the container tightly closed when not in use.

4. Storage:

After use, purge the container with a dry, inert gas (e.g., argon or nitrogen) before sealing.
Store the container in a desiccator or a dry storage cabinet.

IV. Disposal Plan
1. Waste Collection:

Collect all waste materials containing 1,2-Diphenylethane-D14 in a designated, labeled
hazardous waste container. This includes:
Empty product containers.
Contaminated PPE (gloves, etc.).
Contaminated lab supplies (weighing boats, pipette tips, etc.).
Do not mix with other waste streams unless compatibility is confirmed.

2. Waste Disposal:
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Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHS) office.
Follow all local, state, and federal regulations for hazardous waste disposal.
Waste is considered non-hazardous for transport via road and rail.[7]

V. Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of 1,2-Diphenylethane-
D14.
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Workflow for Safe Handling of 1,2-Diphenylethane-D14

Preparation

Handling

Disposal

Prepare work area in fume hood

Don appropriate PPE

Weigh and transfer compound

Store under inert atmosphere

Collect in designated waste container

Dispose via EHS office

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,2-Diphenylethane-D14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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